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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B076703 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Disperse Red 91. The information herein is designed to help optimize dyeing kinetics by

controlling pH and temperature, ensuring reproducible and high-quality results.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for dyeing polyester with Disperse Red 91?

For most disperse dyes, including Disperse Red 91, the optimal dyeing pH is in the weakly

acidic range of 4.5 to 5.5.[1] Maintaining this pH is crucial for the stability of the dye and for

satisfactory dye exhaustion.[1] Acetic acid is commonly used to control the pH of the dyebath.

[1]

Q2: Why is maintaining an acidic pH important?

Disperse dyes can be sensitive to alkaline conditions, especially at the high temperatures

required for dyeing polyester.[2] A pH above 6 can lead to hydrolysis of the dye molecules,

which can cause a change in color and a decrease in the depth of the shade.[3] An acidic

dyebath ensures the chemical stability of the Disperse Red 91 throughout the dyeing process.

Q3: What is the recommended temperature for dyeing with Disperse Red 91?
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High temperatures are necessary to swell the polyester fibers, allowing the disperse dye to

penetrate and diffuse into the fiber structure.[1] For high-temperature dyeing methods, a

temperature above 100°C is required, with a typical range of 120-130°C being optimal for many

disperse dyes.[1][4]

Q4: What happens if the dyeing temperature is too low or too high?

If the temperature is too low (e.g., below 100°C without a carrier), the polyester fibers will not

swell sufficiently, leading to poor dye uptake and a light, uneven shade.[1] Conversely,

excessively high temperatures can lead to dye sublimation, where the dye turns into a gas,

which can cause a loss of color and potential contamination of equipment. It can also

negatively impact the physical strength of the fabric.[1]

Q5: How does dyeing time affect the final result?

Dyeing time is another critical parameter. The time required for optimal dye uptake is

dependent on the temperature. At the recommended temperature of 130°C, a dyeing time of

30-60 minutes is generally sufficient to reach equilibrium, where the maximum amount of dye

has been absorbed by the fiber.
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Problem Possible Cause Recommended Solution

Pale or Light Shade

1. Dyeing temperature was too

low. 2. Insufficient dyeing time.

3. Dyebath pH was incorrect.

1. Ensure the dyeing

temperature reaches and is

maintained at 130°C. 2.

Increase the dyeing time to at

least 60 minutes. 3. Check and

adjust the dyebath pH to be

within the 4.5-5.5 range using

acetic acid.

Uneven Dyeing or Streaks

1. Poor dye dispersion. 2. The

heating rate was too fast. 3.

Improper circulation of the

dyebath.

1. Ensure the dye is properly

pasted with a dispersing agent

before adding to the dyebath.

2. Control the rate of

temperature rise to 1-2°C per

minute. 3. Ensure adequate

agitation or circulation of the

dyebath for uniform dye

distribution.

Shade Variation Between

Batches

1. Inconsistent pH control. 2.

Fluctuations in dyeing

temperature. 3. Variations in

dyeing time.

1. Implement a strict pH

monitoring and control protocol

for every batch. 2. Calibrate

temperature controllers to

ensure consistent and

accurate temperature. 3.

Standardize the dyeing time

for all batches.

Poor Wash Fastness

1. Unfixed dye on the fiber

surface. 2. Dye aggregation on

the fiber surface.

1. Perform a reduction clearing

process after dyeing to remove

surface dye. This is typically

done with a solution of sodium

hydroxide and sodium

hydrosulfite. 2. Ensure proper

dispersion of the dye in the

initial dyebath.
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Color Change or Fading

1. Dye hydrolysis due to high

pH. 2. Dye sublimation due to

excessive temperature.

1. Strictly maintain the dyebath

pH between 4.5 and 5.5. 2.

Avoid exceeding the

recommended dyeing

temperature of 130°C.

Quantitative Data on Dyeing Parameters
The following tables provide illustrative data on the effect of temperature and pH on the dyeing

of polyester with a typical red disperse dye, similar in properties to Disperse Red 91.

Table 1: Effect of Temperature on Dye Exhaustion

Temperature (°C) Dyeing Time (min) Dye Exhaustion (%)
Color Strength
(K/S)

100 60 45 8.2

110 60 65 12.5

120 60 85 18.9

130 60 95 22.1

140 60 93 21.5

Note: This data is representative and illustrates the general trend of increasing dye exhaustion

and color strength with temperature up to an optimal point, after which sublimation may cause

a slight decrease.

Table 2: Effect of pH on Color Strength and Dye Stability
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Dyebath pH
Temperature
(°C)

Dyeing Time
(min)

Color Strength
(K/S)

Visual
Appearance

3.5 130 60 21.5 Bright Red

4.5 130 60 22.1 Bright Red

5.5 130 60 22.0 Bright Red

6.5 130 60 19.8 Slightly Dull Red

7.5 130 60 16.2
Dull and Bluish

Red

Note: This data illustrates the importance of maintaining an acidic pH for optimal color strength.

At neutral to alkaline pH, hydrolysis can lead to a significant reduction in color yield and a shift

in shade.

Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester with
Disperse Red 91
This protocol outlines the standard procedure for dyeing polyester fabric in a laboratory setting.

1. Materials and Reagents:

Polyester fabric

Disperse Red 91

Dispersing agent

Acetic acid (to adjust pH)

Sodium hydroxide (for reduction clearing)

Sodium hydrosulfite (for reduction clearing)

Deionized water
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2. Equipment:

High-temperature laboratory dyeing machine

Beakers and graduated cylinders

Stirring rods

pH meter

Spectrophotometer for color measurement

3. Procedure:

Scouring: Before dyeing, the polyester fabric should be scoured to remove any impurities.

This is typically done by washing the fabric in a solution containing a non-ionic detergent at

60-70°C for 20-30 minutes, followed by rinsing with hot and cold water.

Dye Dispersion Preparation: Create a paste of the required amount of Disperse Red 91 with

an equal amount of a dispersing agent and a small amount of cold water. Stir until a smooth,

lump-free paste is formed, then dilute with warm water (40-50°C).

Dye Bath Preparation: Fill the dyeing vessel with deionized water (maintain a liquor-to-goods

ratio of, for example, 20:1). Add the prepared dye dispersion to the bath.

pH Adjustment: Adjust the pH of the dyebath to 4.5-5.5 using a dilute solution of acetic acid.

Dyeing Process:

Immerse the scoured polyester fabric in the dyebath at room temperature.

Raise the temperature of the dyebath to 130°C at a rate of 1.5-2°C per minute.

Hold the temperature at 130°C for 45-60 minutes, ensuring continuous agitation or

circulation.

Cool the dyebath down to 70°C at a rate of 2-3°C per minute.
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Drain the dyebath.

Reduction Clearing (After-treatment):

Prepare a fresh bath with a solution of 2 g/L sodium hydroxide and 2 g/L sodium

hydrosulfite.

Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes.

Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

Drying: Dry the fabric in an oven or at ambient temperature.

4. Evaluation:

Assess the color strength (K/S value) and color coordinates (L, a, b*) of the dyed fabric using

a spectrophotometer.

Perform wash fastness tests to evaluate the stability of the dyeing.

Visualizations
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Caption: Experimental workflow for high-temperature exhaust dyeing of polyester with

Disperse Red 91.
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Caption: Logical relationships between dyeing parameters, kinetics, and final outcome for

Disperse Red 91.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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